Cas no 946236-28-8 (N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 946236-28-8
• MF: C₂₄H₁₇F₂N₅OS
• MW: 461.486490011215
• CID: 6175699
• PubChem ID: 4361103
• Update Time: 2025-10-16

N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• F0653-0796
• N-(4-fluorophenyl)-2-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• N-(4-fluorophenyl)-2-{[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• AKOS024592535
• 946236-28-8
• N-(4-fluorophenyl)-2-[[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide

• Inchi： 1S/C24H17F2N5OS/c25-15-5-9-17(10-6-15)28-22(32)14-33-24-30-29-23(31(24)18-11-7-16(26)8-12-18)20-13-27-21-4-2-1-3-19(20)21/h1-13,27H,14H2,(H,28,32)
• InChI Key： JXQLDIIMPQXCFS-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)F)=O)C1=NN=C(C2=CNC3C=CC=CC2=3)N1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 461.11218768g/mol
• Monoisotopic Mass: 461.11218768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 101Ų

Additional information on N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Research Update on N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS: 946236-28-8)

Recent studies have highlighted the potential of N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS: 946236-28-8) as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazole-indole hybrid structure, has garnered attention for its potential applications in targeting specific biological pathways, particularly in oncology and infectious diseases. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications of this compound.

The synthesis and characterization of N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide have been detailed in recent publications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the compound. The synthetic route typically involves multi-step reactions, starting from commercially available fluorophenyl and indole derivatives, followed by cyclization and functionalization to yield the final product. These methodologies have been optimized to achieve high yields and scalability, which are critical for further preclinical and clinical development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological targets. For instance, preliminary data suggest that N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide exhibits potent inhibitory activity against certain kinases and enzymes involved in cancer cell proliferation. Mechanistic studies have revealed that the compound induces apoptosis and cell cycle arrest in various cancer cell lines, with minimal cytotoxicity to normal cells. These findings position the compound as a potential lead for the development of novel anticancer therapies.

Furthermore, the pharmacokinetic and pharmacodynamic properties of the compound have been investigated in animal models. Results indicate favorable bioavailability and tissue distribution, with a half-life that supports once-daily dosing. However, challenges such as metabolic stability and potential drug-drug interactions remain areas of active research. Ongoing studies are focused on structural modifications to enhance the compound's metabolic profile and reduce off-target effects.

The therapeutic potential of N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide extends beyond oncology. Recent reports have explored its antimicrobial properties, particularly against drug-resistant bacterial strains. The compound's ability to disrupt bacterial cell wall synthesis and biofilm formation has been documented, offering a new avenue for combating antibiotic resistance. These findings underscore the versatility of the compound and its potential to address unmet medical needs in multiple therapeutic areas.

In conclusion, N-(4-fluorophenyl)-2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide represents a promising scaffold for drug development. Its unique chemical structure, coupled with demonstrated biological activity, makes it a valuable candidate for further investigation. Future research should focus on optimizing its pharmacological properties, elucidating its mechanism of action in greater detail, and advancing it through the drug development pipeline. The continued exploration of this compound holds significant promise for advancing both basic science and clinical applications in the chemical biology and medicinal chemistry fields.